Cas no 27854-93-9 ((1S)-1-(pyridin-3-yl)ethan-1-amine)

(1S)-1-(Pyridin-3-yl)ethan-1-amine is a chiral amine derivative featuring a pyridine moiety, offering utility as a versatile intermediate in pharmaceutical and fine chemical synthesis. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis, particularly in the preparation of enantiomerically pure compounds. The pyridine ring enhances solubility and reactivity, facilitating its use in coupling reactions and as a ligand in catalysis. This compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in research and industrial applications. Its structural features make it suitable for developing bioactive molecules, including potential drug candidates targeting CNS and infectious diseases. Proper handling under inert conditions is recommended to preserve its integrity.
(1S)-1-(pyridin-3-yl)ethan-1-amine structure
27854-93-9 structure
Product Name:(1S)-1-(pyridin-3-yl)ethan-1-amine
CAS No:27854-93-9
MF:C7H10N2
MW:122.167701244354
MDL:MFCD09256803
CID:823416
PubChem ID:1084919
Update Time:2025-11-02

(1S)-1-(pyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(Pyridin-3-yl)ethanamine
    • (S)-1-(pyridin-3-yl)-ethylamine
    • (S)-1-Pyridin-3-yl-ethylaMine 2HCl
    • (1S)-1-PYRIDIN-3-YLETHANAMINE
    • (S)-1-(3-pyridyl)ethylamine
    • (S)-1-PYRIDIN-3-YL-ETHYLAMINE
    • (S)-1-PYRIDIN-3-YL-ETHYLAMINE DIHYDROCHLORIDE
    • (-)-1-(3-Pyridyl)ethylamine
    • (S)-(-)-1-(3-Pyridyl)ethylamine
    • (S)-1-(Pyridin-3-yl)ethylamine
    • (S)-1-(pyridin-3-yl)ethan-1-amine
    • (1S)-1-(pyridin-3-yl)ethan-1-amine
    • (S)-1-(3-Pyridyl)ethanamine
    • (1S)-1-(3-PYRIDYL)ETHYLAMINE
    • (S)-1-(3-Pyridinyl)ethylamine
    • 2674AB
    • AB49737
    • AB0070482
    • ST24020781
    • 3-Pyridinemethanamine, alpha-met
    • MFCD09256803
    • EN300-72533
    • 27854-93-9
    • SCHEMBL1455475
    • AKOS016843232
    • AS-30206
    • 3-Pyridinemethanamine, alpha-methyl-, (alphaS)-
    • CS-0044516
    • A876856
    • AM20120563
    • (αS)-α-Methyl-3-pyridinemethanamine (ACI)
    • 3-Pyridinemethanamine, α-methyl-, (S)- (ZCI)
    • Pyridine, 3-(1-aminoethyl)-, (S)-(-)- (8CI)
    • (1S)-1-(3-Pyridyl)ethanamine
    • (1S)-1-(PYRIDIN-3-YL)ETHANAMINE
    • DB-328052
    • MDL： MFCD09256803
    • Inchi： 1S/C7H10N2/c1-6(8)7-3-2-4-9-5-7/h2-6H,8H2,1H3/t6-/m0/s1
    • InChI Key： IQVQNBXPYJGNEA-LURJTMIESA-N
    • SMILES： N[C@@H](C)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 122.08400
  • Monoisotopic Mass: 122.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.018±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 221.0±15.0 ºC (760 Torr),
  • Flash Point: 108.1±7.4 ºC,
  • Solubility: Soluble (110 g/l) (25 º C),
  • PSA: 38.91000
  • LogP: 1.80160

(1S)-1-(pyridin-3-yl)ethan-1-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1S)-1-(pyridin-3-yl)ethan-1-amine Pricemore >>

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(1S)-1-(pyridin-3-yl)ethan-1-amine Production Method

Production Method 1

27854-93-9 27854-93-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  3 - 6 h, rt
Reference
An easy route to optically active 1-substituted-1-pyridyl-methylamines by diastereoselective reduction of enantiopure N-tert-butanesulfinyl ketimines
Chelucci, Giorgio; Baldino, Salvatore; Chessa, Simona; Pinna, Gerard A.; Soccolini, Franco, Tetrahedron: Asymmetry, 2006, 17(22), 3163-3169

Production Method 2

350-03-8 350-03-8
27854-93-9 27854-93-9
Reaction Conditions
1.1 Reagents: Isopropylamine Catalysts: Omega transaminase Solvents: Dimethyl sulfoxide ,  Water ;  24 h, pH 7.5, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Transaminases Applied to the Synthesis of High Added-Value Enantiopure Amines
Paul, Caroline E.; Rodriguez-Mata, Maria; Busto, Eduardo; Lavandera, Ivan; Gotor-Fernandez, Vicente; et al, Organic Process Research & Development, 2014, 18(6), 788-792

Production Method 3

1010079-98-7 1010079-98-7
27854-93-9 27854-93-9
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Catalysts: (T-4)-[α-[(1S)-1-(Amino-κN)-2-methylpropyl]-α-phenylbenzenemethanolato-κO][1,2-e… Solvents: 1,4-Dioxane ;  5 min, rt; 0.5 h, rt; rt → 3 °C
1.2 Solvents: 1,4-Dioxane ;  1 h, 3 °C; 30 h, 0 - 5 °C
1.3 Solvents: Methanol ;  15 min, 0 - 5 °C; 15 h, 67 - 69 °C
Reference
Catalytic enantioselective borane reduction of benzyl oximes: preparation of (S)-1-pyridin-3-yl-ethylamine bis hydrochloride
Huang, Kun; Ortiz-Marciales, Margarita, Organic Syntheses, 2010, 87, 36-52

Production Method 4

27854-93-9 27854-93-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  1,4-Dioxane ;  2 h, rt
Reference
Stereospecific Intramolecular Arylation of 2- and 3-Pyridyl Substituted Alkylamines via Configurationally Stable α-Pyridyl Organolithiums
Maury, Julien; Zawodny, Wojciech; Clayden, Jonathan, Organic Letters, 2017, 19(3), 472-475

Production Method 5

27854-93-9 27854-93-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  1 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12
Reference
Controlling dynamic stereoisomerism in transition-metal folded baskets
Stojanovic, Sandra; Turner, Daniel A.; Hadad, Christopher M.; Badjic, Jovica D., Chemical Science, 2011, 2(4), 752-759

Production Method 6

350-03-8 350-03-8
27854-93-9 27854-93-9
Reaction Conditions
1.1 Reagents: NAD ,  Pyridoxal 5′-phosphate ,  L-Alanine ,  Ammonium formate Catalysts: (S)-Selective ω-transaminase Solvents: Water ;  1 h, pH 7, 30 °C
Reference
Biocatalytic Transamination for the Asymmetric Synthesis of Pyridylalkylamines. Structural and Activity Features in the Reactivity of Transaminases
Lopez-Iglesias, Maria; Gonzalez-Martinez, Daniel; Gotor, Vicente; Busto, Eduardo; Kroutil, Wolfgang; et al, ACS Catalysis, 2016, 6(6), 4003-4009

Production Method 7

56129-55-6 56129-55-6
27854-93-9 27854-93-9
Reaction Conditions
1.1 Reagents: Pyridoxal 5′-phosphate Catalysts: Pyruvic acid ,  D-Amino acid oxidase ,  Aminotransferase, 2-aminopropane, (R)-stereospecific Solvents: Water ;  3 h, pH 8, 30 °C
Reference
Efficient kinetic resolution of racemic amines using a transaminase in combination with an amino acid oxidase
Truppo, Matthew D.; Turner, Nicholas J.; Rozzell, J. David, Chemical Communications (Cambridge, 2009, (16), 2127-2129

(1S)-1-(pyridin-3-yl)ethan-1-amine Raw materials

(1S)-1-(pyridin-3-yl)ethan-1-amine Preparation Products

(1S)-1-(pyridin-3-yl)ethan-1-amine Related Literature

27854-93-9 ((1S)-1-(pyridin-3-yl)ethan-1-amine) Related Products

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